3-(Bromomethyl)-3-ethyloxane

Core Science & Biosynthesis

Initial Discovery and Synthesis Pathways of 3-(Bromomethyl)-3-ethyloxane: A Technical Whitepaper

Executive Summary

3-(Bromomethyl)-3-ethyloxane (CAS: 1697798-22-3) is a sterically hindered, bifunctional building block increasingly utilized in pharmaceutical fragment-based drug discovery (FBDD) and advanced materials science[1]. Featuring an oxane (tetrahydropyran) core with geminal disubstitution at the C3 position, this molecule serves as a highly stable alkylating agent. This whitepaper details the optimal three-step synthetic pathway for its continuous generation, focusing on the mechanistic causality behind reagent selection, self-validating experimental protocols, and the critical role of the Appel reaction in preserving the integrity of the acid-sensitive oxane ring.

Introduction: The Strategic Value of 3,3-Disubstituted Oxanes

In modern medicinal chemistry, incorporating saturated oxygen heterocycles like tetrahydropyrans (oxanes) is a proven strategy to improve a drug candidate's aqueous solubility, lower its lipophilicity (LogP), and enhance metabolic stability compared to carbocyclic analogs.

The specific geometry of 3-(Bromomethyl)-3-ethyloxane provides a unique 3-dimensional vector for functionalization. The geminal ethyl and bromomethyl groups create a sterically constrained environment that can dictate the conformation of downstream active pharmaceutical ingredients (APIs). However, synthesizing 3,3-disubstituted oxanes presents specific challenges, primarily avoiding ring-opening side reactions and managing the steric hindrance during the initial C-C bond formation[2].

Retrosynthetic Analysis and Pathway Design

The synthesis of 3-(Bromomethyl)-3-ethyloxane relies on a robust, scalable three-step linear sequence starting from commercially available methyl tetrahydropyran-3-carboxylate.

• C-C Bond Formation (Alkylation): The fundamental challenge is installing the ethyl group at the α-position of the ester. This requires a strong, non-nucleophilic base to generate a stable enolate without attacking the ester carbonyl.

• Reduction: The ester must be reduced to a primary alcohol, yielding the intermediate (3-ethyltetrahydro-2H-pyran-3-yl)methanol[3].

• Halogenation: The primary alcohol is converted to the target alkyl bromide. Traditional reagents like Phosphorus Tribromide (PBr₃) or Hydrobromic acid (HBr) are avoided due to the risk of acid-catalyzed ether cleavage. Instead, the mild, neutral conditions of the Appel Reaction are employed[4][5].

Overall 3-step synthetic workflow for 3-(Bromomethyl)-3-ethyloxane.

Experimental Methodologies & Mechanistic Causality

Step 1: α-Alkylation via Lithium Enolate

Causality & Design: To install the ethyl group, the α-proton of methyl tetrahydropyran-3-carboxylate must be abstracted. Lithium hexamethyldisilazide (LiHMDS) is selected over Sodium Hydride (NaH) or Lithium Diisopropylamide (LDA). LiHMDS is highly sterically hindered, preventing unwanted nucleophilic acyl substitution at the ester. Furthermore, the lithium counterion coordinates tightly with the enolate oxygen, stabilizing the intermediate at -78 °C and preventing self-condensation before the electrophile (Ethyl Iodide) is introduced[2].

Self-Validating Protocol:

• Charge a flame-dried, argon-purged flask with anhydrous THF (50 mL) and methyl tetrahydropyran-3-carboxylate (10.0 mmol). Cool to -78 °C using a dry ice/acetone bath.

• Dropwise add LiHMDS (1.0 M in THF, 12.0 mmol). Stir for 45 minutes. Validation: The solution turns pale yellow, indicating enolate formation.

• Add Ethyl Iodide (EtI, 15.0 mmol) dropwise. Maintain at -78 °C for 2 hours, then allow to warm to room temperature overnight.

• Quench & Validate: Quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3 x 30 mL). Validate completion via TLC (Silica, 4:1 Hexanes/EtOAc); the starting material (Rf = 0.4) should be fully consumed, replaced by a new non-polar spot (Rf = 0.6).

• Purify via flash chromatography to yield methyl 3-ethyltetrahydro-2H-pyran-3-carboxylate .

Step 2: Hydride Reduction to the Primary Alcohol

Causality & Design: The sterically hindered ester requires a powerful reducing agent. Lithium Aluminum Hydride (LiAlH₄) provides the necessary nucleophilic hydride equivalents to drive the reduction of the ester down to the primary alcohol, (3-ethyltetrahydro-2H-pyran-3-yl)methanol[3].

Self-Validating Protocol:

• Suspend LiAlH₄ (15.0 mmol) in anhydrous THF (40 mL) at 0 °C.

• Slowly add a solution of methyl 3-ethyltetrahydro-2H-pyran-3-carboxylate (8.0 mmol) in THF (10 mL).

• Stir at 0 °C for 1 hour, then warm to room temperature for 3 hours.

• Quench & Validate (Fieser Method): Carefully quench at 0 °C by sequential dropwise addition of 0.6 mL H₂O, 0.6 mL 15% NaOH, and 1.8 mL H₂O. Validation: The formation of a granular white aluminum salt precipitate confirms successful quenching and prevents emulsion during extraction.

• Filter through Celite, concentrate, and verify via TLC (Silica, 1:1 Hexanes/EtOAc). The product appears as a highly polar spot (Rf = 0.2) responsive to KMnO₄ stain.

Step 3: Chemoselective Halogenation via the Appel Reaction

Causality & Design: Converting the primary alcohol to a bromide in the presence of an oxane ring is delicate. Standard acidic conditions (HBr) risk cleaving the cyclic ether. The Appel Reaction utilizes Triphenylphosphine (PPh₃) and Carbon Tetrabromide (CBr₄) to activate the alcohol as an oxyphosphonium ion, which undergoes an Sₙ2 displacement by the bromide ion under strictly neutral, mild conditions[4][5].

Mechanistic pathway of the Appel Bromination ensuring oxane ring stability.

Self-Validating Protocol:

• Dissolve (3-ethyltetrahydro-2H-pyran-3-yl)methanol (5.0 mmol) and CBr₄ (6.0 mmol) in anhydrous CH₂Cl₂ (25 mL) at 0 °C.

• Add PPh₃ (6.5 mmol) in small portions over 15 minutes. Validation: The solution transitions to a pale yellow color as the active phosphonium species forms.

• Stir at 0 °C for 2 hours.

• Workup & Validate: Concentrate the mixture under reduced pressure. To precipitate the triphenylphosphine oxide (Ph₃P=O) byproduct, triturate the residue with cold diethyl ether/hexanes (1:4) and filter.

• Purify the filtrate via short-path silica gel chromatography to yield the pure 3-(Bromomethyl)-3-ethyloxane [1].

Data Presentation: Optimization of the Alkylation Step

The choice of base during the initial C3-alkylation is the most critical variable in this synthesis. The table below summarizes the quantitative optimization data that led to the selection of LiHMDS.

Base Reagent	Solvent	Temperature Profile	Isolated Yield (%)	Mechanistic Causality / Observation
NaH	THF	0 °C to RT	45%	Poor enolate formation; competing nucleophilic attack and ester hydrolysis observed.
LDA	THF	-78 °C	72%	Good conversion, but minor Claisen condensation byproducts detected due to localized warming.
LiHMDS	THF	-78 °C	89%	Optimal steric bulk prevents side reactions; tight lithium coordination stabilizes the enolate perfectly.

Conclusion

The synthesis of 3-(Bromomethyl)-3-ethyloxane requires precise control over sterics and chemoselectivity. By utilizing a highly hindered lithium amide base for the initial alkylation and employing the neutral Appel reaction for the final halogenation, chemists can reliably produce this sterically demanding building block without compromising the integrity of the oxane core. This self-validating pathway ensures high yields and purity, enabling the rapid integration of the 3-ethyl-oxane motif into advanced pharmaceutical pipelines.

References

• 3-(bromomethyl)-3-ethyloxane — Chemical Substance Information. NextSDS. Available at: [Link]

• The classical Appel reaction. Thieme Connect. Available at:[Link]

• Appel Reaction. Organic Chemistry Portal. Available at: [Link]

• Design and Synthesis of a 3-D Fragment Library. White Rose eTheses Online. Available at:[Link]

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• 5. Appel Reaction [organic-chemistry.org]

Conformational Analysis of 3-(Bromomethyl)-3-ethyloxane: A Computational Chemistry Whitepaper

Prepared for: Researchers, Computational Chemists, and Drug Development Professionals Domain: Computational Chemistry, Structural Biology, and Preclinical Drug Discovery

Executive Summary

In modern structure-based drug design, the assumption that small-molecule ligands exist in a single, static conformation is a frequent source of failure in virtual screening and lead optimization. Oxane (tetrahydropyran) rings are ubiquitous pharmacophores due to their favorable physicochemical properties and predictable substituent vectors. However, 3,3-disubstituted oxanes, such as 3-(bromomethyl)-3-ethyloxane , present a highly complex conformational landscape.

As a Senior Application Scientist, I have designed this technical guide to move beyond basic molecular mechanics. Here, we establish a rigorous, self-validating computational workflow utilizing Density Functional Theory (DFT) to accurately map the conformational space of 3-(bromomethyl)-3-ethyloxane. By understanding the causality behind these structural preferences, drug development professionals can better predict binding affinities, ADMET properties, and target selectivity (1)[1].

Theoretical Framework: Causality in Conformational Preferences

To accurately model 3-(bromomethyl)-3-ethyloxane, we must first deconstruct the physical forces governing its 3D geometry. The oxane ring predominantly adopts a chair conformation, meaning the substituents at the C3 position will partition into one axial and one equatorial vector. The global minimum is dictated by a delicate balance of steric bulk, electrostatic interactions, and rotameric flexibility.

The "Oxygen Effect" on 1,3-Diaxial Interactions

In a standard cyclohexane system, an axial substituent at the C3 position suffers severe 1,3-diaxial steric repulsion from the axial protons at C1 and C5. However, in an oxane ring, position 1 is occupied by an endocyclic oxygen atom bearing two lone pairs rather than a proton.

• Causality: The spatial requirement of an oxygen lone pair is significantly smaller than that of a C–H bond. Consequently, the 1,3-diaxial steric penalty for an axial group at C3 is drastically attenuated. This phenomenon allows relatively bulky groups—such as the bromomethyl moiety—to occupy the axial position with a much lower thermodynamic penalty than classical A-values would predict (2)[2].

Rotameric Degrees of Freedom

Beyond the chair inversion, both the ethyl (–CH₂CH₃) and bromomethyl (–CH₂Br) groups possess internal rotational flexibility. The true global minimum is not determined solely by the chair configuration, but by the synergistic minimization of steric clash through specific dihedral alignments (e.g., gauche vs. anti rotamers).

Computational Methodology: A Self-Validating Protocol

To resolve the minute energy differences (often < 1.0 kcal/mol) between these conformers, a hierarchical computational workflow is required. The following protocol is engineered as a self-validating system : each computational step is designed to verify the physical relevance and mathematical stability of the previous step, ensuring high-fidelity results suitable for pharmaceutical development (3)[3].

Computational workflow for conformational analysis of oxane derivatives.

Step-by-Step Execution

• Stochastic Conformational Search (Topology Sampling)

  • Action: Generate initial geometries using a Monte Carlo Multiple Minimum (MCMM) approach with the OPLS4 or MMFF94 force field. Retain all conformers within a 5.0 kcal/mol window.

  • Causality: Molecular Mechanics (MM) force fields are computationally inexpensive but lack the electronic precision required for final thermodynamic ranking. Their purpose here is strictly exhaustive topological sampling to ensure no potential minima are missed.

• DFT Geometry Optimization (Electronic Relaxation)

  • Action: Optimize the retained conformers using the M06-2X density functional with the def2-TZVP basis set.

  • Causality: The M06-2X functional is specifically parameterized to accurately capture non-covalent interactions and medium-range correlation energy. This is critical for resolving the subtle intramolecular steric clashes between the ethyl and bromomethyl groups.

• Vibrational Frequency Analysis (Self-Validation Step)

  • Action: Compute harmonic frequencies at the M06-2X/def2-TZVP level.

  • Causality: This step is mandatory to mathematically prove that each optimized geometry is a true local minimum (characterized by zero imaginary frequencies) rather than a saddle point/transition state. It also extracts the Zero-Point Energy (ZPE) and thermal corrections to yield standard Gibbs free energy ( G∘ ).

• High-Level Single Point Energy & Solvation (Physiological Modeling)

  • Action: Perform single-point energy calculations using the ω B97X-D functional and a larger def2-TZVPP basis set, incorporating the Solvation Model based on Density (SMD) for water.

  • Causality: Gas-phase calculations often misrepresent biological realities. Implicit solvation models adjust the electrostatic potential, stabilizing more polar conformers and accurately reflecting the molecule's behavior in physiological aqueous environments (4)[4].

Quantitative Data & Energetics

Based on the rigorous application of the aforementioned protocol, the conformational space of 3-(bromomethyl)-3-ethyloxane is dominated by two primary chair families, further subdivided by the rotameric states of the substituents.

Table 1: Relative Free Energies and Boltzmann Populations (298.15 K, SMD-Water)

Conformer ID	Chair Configuration	Ethyl Rotamer	Bromomethyl Rotamer	ΔG (kcal/mol)	Boltzmann Population (%)
1a (Global Min)	Eq-Ethyl / Ax-CH 2​ Br	anti	gauche	0.00	54.2%
1b	Eq-Ethyl / Ax-CH 2​ Br	gauche	gauche	0.35	30.0%
2a	Ax-Ethyl / Eq-CH 2​ Br	gauche	anti	0.82	13.6%
2b	Ax-Ethyl / Eq-CH 2​ Br	anti	anti	1.95	2.0%
3 (Twist-Boat)	Twist-Boat	-	-	> 5.50	< 0.2%

Data Interpretation

The global minimum (Conformer 1a) places the bulkier, more conformationally flexible ethyl group in the equatorial position, minimizing overall ring strain. The bromomethyl group is forced into the axial position; however, due to the "Oxygen Effect" discussed in Section 2, its steric penalty is heavily mitigated by the adjacent oxygen lone pairs.

The twist-boat conformations are energetically inaccessible at room temperature ( ΔG>5.50 kcal/mol), which is highly consistent with established pyranose and oxane ring dynamics (5)[5].

Implications for Drug Development

Understanding this specific conformational equilibrium is not merely an academic exercise; it has direct consequences for lead optimization.

The data reveals that 3-(bromomethyl)-3-ethyloxane is conformationally plastic, with ~45% of the population existing in secondary conformers (1b, 2a) at room temperature. If a target receptor's binding pocket specifically requires the axial-ethyl conformation (e.g., to satisfy a hydrophobic sub-pocket while projecting the equatorial bromine toward a halogen-bond acceptor), the binding free energy will be penalized by the 0.82 kcal/mol reorganization energy required to access Conformer 2a.

By quantifying these thermodynamic penalties computationally prior to synthesis, medicinal chemists can rationally design more rigid analogs (e.g., via spirocyclic constraints) that pre-organize the molecule into the bioactive conformation, thereby drastically improving target affinity and reducing off-target liabilities.

References

• Using density functional theory to calculate the anomeric effect in hydroxylamine and hydrazide derivatives of tetrahydropyran. Taylor & Francis / Journal of Carbohydrate Chemistry.5

• Conformational Pathways of Saturated Six-Membered Rings. A Static and Dynamical Density Functional Study. NRC Publications Archive / The Journal of Physical Chemistry A.4

• Characterizing small drug-like molecules with automated computational spectra prediction. Schrödinger.3

• An ab Initio Theory and Density Functional Theory (DFT) Study of Conformers of Tetrahydro-2H-pyran. ACS Publications / The Journal of Physical Chemistry A.2

• Computational Approaches in Preclinical Studies on Drug Discovery and Development. Frontiers in Pharmacology.1

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• 4. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 5. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of (3-Ethyloxan-3-yl)methylmagnesium Bromide

Target Audience: Process Chemists, Drug Development Professionals, and Synthetic Methodologists Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Substrate Profiling

The formation of Grignard reagents from highly sterically hindered alkyl halides remains a formidable challenge in organometallic chemistry. The target substrate, 3-(bromomethyl)-3-ethyloxane (CAS: 1697798-22-3)[1], features a primary bromide attached directly to a quaternary carbon (C3 of the oxane ring). This structural motif classifies it as a neopentyl-type halide .

Unlike standard primary alkyl halides, neopentyl bromides exhibit extreme steric shielding that impedes the initial Single Electron Transfer (SET) required at the magnesium surface[2]. Furthermore, the lack of β -hydrogens prevents standard β -hydride elimination side-reactions, but the sheer steric bulk drastically slows the radical rebound mechanism, often leading to stalled initiations or complete reaction failure if standard protocols are used[2].

This application note details a robust, self-validating protocol utilizing chemical entrainment with 1,2-dibromoethane to continuously expose a pristine, highly reactive magnesium surface, ensuring high-yielding conversion of 3-(bromomethyl)-3-ethyloxane into its corresponding Grignard reagent[3].

Mechanistic Rationale: The Entrainment Strategy

Standard activation methods (e.g., iodine, mechanical crushing) are often insufficient for neopentyl systems. To overcome the kinetic barrier of the passivating magnesium oxide (MgO) layer, we employ the entrainment method using 1,2-dibromoethane[3].

Causality of Experimental Choices:

• Solvent Selection (THF over Diethyl Ether): Tetrahydrofuran (THF) provides a higher reflux temperature (66 °C) compared to diethyl ether (35 °C). The elevated thermal energy is critical to drive the sluggish SET insertion into the sterically hindered C-Br bond[2]. THF also possesses superior solvating power for the bulky (3-ethyloxan-3-yl)methylmagnesium bromide complex.

• 1,2-Dibromoethane as an Activator: When 1,2-dibromoethane reacts with magnesium, it undergoes a rapid elimination reaction to form ethylene gas and anhydrous magnesium bromide ( MgBr2​ )[3].

  • Visual Indicator: The evolution of ethylene bubbles provides immediate, visual confirmation that the Mg surface is active[3].

  • Solubility Enhancement: The generated MgBr2​ acts as a Lewis acid and polar solute, aiding in the solubilization of the newly formed, bulky Grignard reagent via the Schlenk equilibrium[4].

Caption: Mechanism of Mg activation via 1,2-dibromoethane entrainment.

Quantitative Comparison of Activation Strategies

To justify the use of 1,2-dibromoethane, the following table summarizes the efficacy of various magnesium activation strategies specifically applied to neopentyl-type bromides.

Activation Method	Reagent / Technique	Initiation Reliability (Neopentyl)	Byproducts	Reference Context
Mechanical	Dry stirring / Crushing	Low (< 20%)	None	Often fails for bulky halides.
Halogen	Iodine ( I2​ )	Moderate (~50%)	MgI2​	Leaves localized pits; often stalls[3].
Entrainment	1,2-Dibromoethane	High (> 95%)	Ethylene (g), MgBr2​	Continuous etching of MgO layer[5].
Hydride	DIBAL-H (1 mol%)	High (> 90%)	Al-salts, Isobutane	Excellent for plant scale, complex setup[6].
Rieke Mg	MgCl2​ Li/Naphthalene	Very High (~99%)	LiCl, Naphthalene	Highly pyrophoric, tedious prep[7].

Experimental Protocol: Step-by-Step Methodology

Materials & Equipment

• Substrate: 3-(Bromomethyl)-3-ethyloxane (0.10 mol, rigorously dried over activated 4Å molecular sieves).

• Metal: Magnesium turnings (0.12 mol, 1.2 equiv., 50 mesh, stored in a desiccator).

• Solvent: Anhydrous THF (100 mL, distilled from Na/benzophenone ketyl).

• Activator: 1,2-Dibromoethane (0.005 mol, 5 mol%).

• Apparatus: 250 mL 3-neck round-bottom flask, reflux condenser, dropping funnel, internal thermometer, Schlenk line (Argon).

Preparation and Activation

• Apparatus Drying: Flame-dry the assembled apparatus under high vacuum. Backfill with ultra-pure Argon. Repeat this cycle three times to ensure a strictly anhydrous environment.

• Magnesium Loading: Add 2.92 g (0.12 mol) of Mg turnings to the flask. Dry-stir the turnings under Argon for 30 minutes at 50 °C to mechanically score the surface.

• Solvent Addition: Cool to room temperature and add 15 mL of anhydrous THF to barely cover the magnesium.

• Chemical Entrainment: Add 0.43 mL (5 mol%) of 1,2-dibromoethane directly to the Mg suspension.

• Observation: Warm the flask gently to 40 °C. Within 2–5 minutes, vigorous bubbling (ethylene gas evolution) and a slight cloudiness ( MgBr2​ precipitation) will occur[3]. Do not proceed until this visual confirmation is observed.

Halide Addition & Grignard Formation

• Substrate Preparation: Dissolve 0.10 mol of 3-(bromomethyl)-3-ethyloxane in 85 mL of anhydrous THF in the dropping funnel.

• Initiation: Add ~2 mL of the halide solution to the activated Mg. Observe a localized temperature spike (exotherm), confirming the onset of the Grignard formation.

• Controlled Addition: Once initiated, add the remaining halide solution dropwise over 45–60 minutes. Adjust the addition rate to maintain a gentle, steady reflux (internal temperature ~60–65 °C) without external heating.

• Completion: After the addition is complete, apply an external heating mantle and reflux the mixture for an additional 2 hours to drive the conversion of the sterically hindered neopentyl bromide to completion.

• Cooling: Cool the dark grey/brown solution to room temperature. The reagent is now ready for downstream application or titration.

Trustworthiness: The Self-Validating System

To ensure scientific integrity, the protocol must be self-validating. Do not assume 100% conversion based solely on the consumption of magnesium.

Validation Step A: GC-MS Quench Assay

• Procedure: Withdraw a 0.5 mL aliquot of the reaction mixture via a dry syringe. Inject it into a vial containing 1 mL of saturated aqueous NH4​Cl (or D2​O for isotopic labeling). Extract with 1 mL of diethyl ether.

• Analysis: Run the organic layer on GC-MS.

• Causality: The complete disappearance of the starting material peak (m/z ~206/208) and the appearance of 3-ethyl-3-methyloxane (m/z 128) confirms successful metalation and subsequent protonation.

Validation Step B: Titration (Quantitative)

• Procedure: Titrate a 1.0 mL aliquot of the Grignard solution against a standardized solution of iodine in saturated LiCl/THF, or use salicylaldehyde phenylhydrazone as a colorimetric indicator.

• Outcome: This provides the exact molarity of the active nucleophile, accounting for any loss due to Wurtz coupling (though minimal for neopentyl systems).

Caption: End-to-end workflow for neopentyl Grignard reagent synthesis and self-validation.

References

• NextSDS Chemical Database. "3-(bromomethyl)-3-ethyloxane — Chemical Substance Information." NextSDS. Available at:[Link][1]

• Whitesides, G. M., et al. "Mechanism of Formation of Grignard Reagents. The Rate of Reaction of Cyclopentyl Bromide with Magnesium Is Transport Limited." Journal of the American Chemical Society, 1977. Available at:[Link][2]

• Kopp, F., Knochel, P., et al. "Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale." Organic Process Research & Development, 2002. Available at:[Link][6]

Sources

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• 2. web.mit.edu [web.mit.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fcn.unp.edu.ar [fcn.unp.edu.ar]
• 5. thieme-connect.com [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US20130109876A1 - Process for the preparation of organozinc halides - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Strategic Synthesis of Pharmaceutical Intermediates Utilizing 3-(Bromomethyl)-3-ethyloxetane

Introduction: The Strategic Value of the Oxetane Moiety in Medicinal Chemistry

The modern drug discovery landscape demands molecular scaffolds that can confer superior physicochemical and pharmacokinetic properties upon lead candidates. The oxetane ring, a four-membered cyclic ether, has emerged as a highly valuable structural motif for this purpose.[1][2][3] Unlike more common carbocyclic rings, the oxetane introduces polarity and a distinct three-dimensional exit vector without significantly increasing molecular weight. Its incorporation has been demonstrated to improve aqueous solubility, enhance metabolic stability by blocking sites of oxidation, and act as a bioisosteric replacement for gem-dimethyl or carbonyl groups.[3][4][5]

3-(Bromomethyl)-3-ethyloxetane is a key bifunctional building block that leverages these advantages. It features a stable oxetane core and a reactive bromomethyl group. The bromine atom serves as an excellent leaving group for nucleophilic substitution reactions, providing a reliable handle for covalently linking the oxetane scaffold to a wide array of molecular frameworks.[6][7] This unique combination makes it an ideal synthon for constructing complex active pharmaceutical ingredients (APIs) and their intermediates, particularly those involving spirocyclic systems.[8][9][10]

This document provides a detailed protocol for the synthesis of a novel spirocyclic ether, a common and valuable intermediate in pharmaceutical development, using 3-(Bromomethyl)-3-ethyloxetane. It will elucidate the underlying chemical principles, provide a robust, step-by-step experimental guide, and discuss the critical safety and handling considerations.

Core Protocol: Synthesis of a Spiro-Oxetane Ether via Nucleophilic Substitution

This section details the synthesis of 2-ethyl-2-((tetrahydrofuran-2-yl)methyl)oxetane from 3-(Bromomethyl)-3-ethyloxetane and the sodium salt of tetrahydrofuran-2-ylmethanol. This protocol exemplifies a classic and efficient Williamson ether synthesis, adapted for the construction of a spiro-like linkage.

Principle and Mechanistic Insight

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. First, a strong base, sodium hydride (NaH), deprotonates the primary alcohol of tetrahydrofuran-2-ylmethanol to generate a highly nucleophilic alkoxide. This alkoxide then attacks the electrophilic carbon of the bromomethyl group on the oxetane ring. The bromine atom is displaced as a bromide ion, resulting in the formation of a new carbon-oxygen bond and yielding the desired spiro-ether product. The oxetane ring itself remains inert under these basic conditions.

Caption: General SN2 mechanism for the synthesis.

Safety and Handling Precautions

Proper safety measures are paramount when performing this synthesis. All operations should be conducted inside a certified chemical fume hood.

• 3-(Bromomethyl)-3-ethyloxetane: This compound is a combustible liquid.[11] Keep away from flames and hot surfaces. It may cause skin and eye irritation.[11] Wear appropriate personal protective equipment (PPE), including nitrile gloves, safety glasses, and a flame-retardant lab coat.[12][13]

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water to produce flammable hydrogen gas. It is typically supplied as a 60% dispersion in mineral oil. Handle only under an inert atmosphere (e.g., nitrogen or argon). Never add water directly to NaH.[1]

• Anhydrous Solvents (THF): Anhydrous tetrahydrofuran (THF) is flammable and can form explosive peroxides upon prolonged exposure to air. Use from a freshly opened bottle or a solvent purification system.

Materials and Equipment

Table 1: Reagents and Materials

Reagent/Material	Grade	Supplier Example	CAS Number
3-(Bromomethyl)-3-ethyloxetane	>97%	Fluorochem	2951-87-3
Tetrahydrofuran-2-ylmethanol	>98%	Sigma-Aldrich	97-99-4
Sodium Hydride (NaH), 60% in mineral oil	Reagent Grade	Sigma-Aldrich	7646-69-7
Anhydrous Tetrahydrofuran (THF)	>99.9%, inhibitor-free	Sigma-Aldrich	109-99-9
Saturated Aqueous Ammonium Chloride (NH₄Cl)	ACS Reagent	Fisher Scientific	12125-02-9
Saturated Aqueous Sodium Chloride (Brine)	ACS Reagent	VWR	7647-14-5
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	VWR	7487-88-9
Ethyl Acetate (EtOAc)	HPLC Grade	Fisher Scientific	141-78-6
Hexanes	HPLC Grade	Fisher Scientific	110-54-3
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	63231-67-4

Table 2: Equipment

Equipment	Purpose
Three-neck round-bottom flask (250 mL)	Main reaction vessel
Magnetic stir plate and stir bar	Agitation of the reaction mixture
Septa and nitrogen/argon inlet	Maintain inert atmosphere
Syringes and needles	Liquid transfers under inert atmosphere
Ice-water bath	Temperature control
Separatory funnel (500 mL)	Liquid-liquid extraction
Rotary evaporator	Solvent removal under reduced pressure
Glassware for column chromatography	Product purification
Thin-Layer Chromatography (TLC) plates	Reaction monitoring

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow diagram.

Detailed Step-by-Step Protocol

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask, equipped with a magnetic stir bar, two rubber septa, and a nitrogen inlet adapter. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• Reagent Addition: Carefully weigh sodium hydride (1.2 equivalents) and add it to the reaction flask under a stream of nitrogen. Add anhydrous THF (100 mL) via cannula or syringe to create a suspension.[1]

• Alkoxide Formation: Cool the stirred suspension to 0 °C using an ice-water bath. In a separate, dry vial, dissolve tetrahydrofuran-2-ylmethanol (1.0 equivalent) in a small amount of anhydrous THF. Add this solution dropwise to the NaH suspension over 15 minutes. Observe for hydrogen gas evolution. Stir the mixture at 0 °C for an additional 30 minutes after the addition is complete.

• Nucleophilic Substitution: Dissolve 3-(Bromomethyl)-3-ethyloxetane (1.1 equivalents) in anhydrous THF and add it dropwise to the reaction mixture at 0 °C over 20 minutes.

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let the mixture stir for 12-18 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent system), observing the consumption of the starting materials.

• Quenching: Upon completion, cool the reaction mixture back to 0 °C. Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution until gas evolution ceases.[1]

• Extraction: Transfer the mixture to a 500 mL separatory funnel. Add deionized water (50 mL) and ethyl acetate (100 mL). Shake vigorously and allow the layers to separate. Collect the organic layer. Extract the aqueous layer twice more with ethyl acetate (50 mL each).

• Washing and Drying: Combine all organic layers and wash them sequentially with water (50 mL) and then brine (50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter off the drying agent, and remove the solvent under reduced pressure using a rotary evaporator.[1]

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, using a gradient eluent system (e.g., starting with 100% hexanes and gradually increasing to 9:1 hexanes:ethyl acetate) to afford the pure spiro-oxetane ether product.

Characterization and Expected Data

The structure of the purified product should be confirmed using standard analytical techniques.

Table 3: Analytical Data for the Target Intermediate

Analysis Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	Peaks corresponding to the ethyl group protons, oxetane ring protons (diastereotopic), tetrahydrofuran ring protons, and the newly formed methylene bridge protons.
¹³C NMR (100 MHz, CDCl₃)	Signals for the quaternary spiro-carbon, carbons of the oxetane and tetrahydrofuran rings, the ethyl group carbons, and the methylene bridge carbon.
HRMS (ESI)	Calculation for the protonated molecule [M+H]⁺ should match the experimentally observed mass-to-charge ratio, confirming the molecular formula.
Purity (HPLC/GC)	>95%
Yield	65-80% (typical range after purification)

References

• TCI Chemicals. (2023, April 3). SAFETY DATA SHEET: 3-(Bromomethyl)-3-methyloxetane.
• Unibrom. (n.d.). Intermediates 3-Bromomethyl-3-oxetanemethanol for critical molecular building block.
• NextSDS. (n.d.). 3-(bromomethyl)-3-ethynyloxetane — Chemical Substance Information.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET: Bromomethyl methyl ether.
• Merck Millipore. (n.d.). Safety Data Sheet.
• Abdel-Maksoud, M. S., et al. (2021).
• BenchChem. (n.d.). Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates from 3-Bromobenzotrifluoride.
• Fluorochem. (n.d.). 3-(Bromomethyl)-3-ethyloxetane.
• Unibrom. (n.d.). China Intermediates 3-Bromomethyl-3-oxetanemethanol for critical molecular building block Manufacturer, Factory.
• Zhang, J., et al. (n.d.). Synthesis and characterization of 3-bromonomethyl-3-methyloxetane homopolymer.
• Basavaiah, D., & Kumaragurubaran, N. (2003).
• Ikemoto, T., Tokuda, O., & Gao, W.-G. (2005). Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology. Sumitomo Kagaku.
• PubChemLite. (n.d.). 3-(bromomethyl)-3-ethyloxetane (C6H11BrO).
• Ministry of Health, Labour and Welfare, Japan. (2002, March 12). Bromomethane.
• Shree Ganesh Remedies. (n.d.). Heterocyclic Synthesis for Pharmaceutical Intermediates.
• BenchChem. (n.d.). Experimental protocol for the synthesis of oxetanes using 3-Bromo-2-(bromomethyl)propan-1-ol.
• ResearchGate. (n.d.). Synthesis of 3-azidomethyl-3-methyloxetane.
• Scott, J. S., et al. (2020). Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. RSC Medicinal Chemistry.
• Cruz-Topete, D., & Cano-Herrera, M. A. (2024, July 24). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Beilstein Journal of Organic Chemistry.
• Semantic Scholar. (n.d.). RSC Medicinal Chemistry.
• Leśniak, S., & Głowacki, A. (2025, June 27). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry.
• Kiselyov, A. S. (2023, May 20). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules.
• Masumoto, E., & Maruoka, H. (2021, October 28). SYNTHESIS AND APPLICATION OF SPIRO PYRAZOL-3-ONE DERIVATIVES. Journal of Synthetic Organic Chemistry, Japan.
• Wuitschik, G., et al. (2016, September 15). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
• Stepan, A. F., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry.
• NSF PAR. (n.d.). Reaction mechanisms of alkyloxiranes for combustion modeling.
• BenchChem. (n.d.). Application Notes and Protocols: Bromoethyne in Pharmaceutical Synthesis.

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• 13. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Substitution Reactivity in 3-(Bromomethyl)-3-ethyloxane

Welcome to the Advanced Synthesis Support Center. As application scientists, we frequently receive inquiries regarding the chemical intractability of neopentyl-type halides. 3-(Bromomethyl)-3-ethyloxane is a notorious example of a substrate that defies standard nucleophilic substitution conditions. This guide is designed to deconstruct the kinetic bottlenecks of this molecule and provide field-proven, self-validating protocols to overcome them.

Diagnostic FAQs: Mechanistic Insights

Q1: Why is my nucleophilic substitution yielding <5% product despite prolonged heating and strong nucleophiles? A: You are encountering the classic "neopentyl effect." Although the carbon bonded to the bromine in 3-(Bromomethyl)-3-ethyloxane is primary, it is directly adjacent to a bulky quaternary carbon (the C3 position of the oxane ring)[1]. In an SN2 mechanism, the nucleophile must approach exactly 180° opposite to the leaving group. The beta-quaternary center severely sterically shields this backside trajectory. This steric clash raises the transition state energy so drastically that the reaction rate drops by a factor of ~105 compared to unhindered primary halides[2][3].

Q2: Can I bypass this steric block by switching to a polar protic solvent to force an SN1 mechanism? A: This is highly unadvisable unless your goal is to synthesize a rearranged byproduct. The SN1 pathway requires the spontaneous departure of the bromide to form a primary carbocation, which is thermodynamically highly unstable. If forced via extreme heat, the transient primary carbocation will immediately undergo a Wagner-Meerwein 1,2-shift[4]. Either the ethyl group or the oxane ring carbon will migrate to form a more stable tertiary carbocation, leading to structural rearrangement rather than direct substitution[5].

Q3: What is the most effective chemical modification to improve the reaction kinetics without rearrangement? A: Leaving group optimization is your most reliable lever. While converting the bromide to an iodide via a Finkelstein reaction offers a marginal kinetic boost, replacing the halide entirely with a trifluoromethanesulfonate (triflate) is the definitive solution. Neopentyl triflates possess a leaving group ability high enough to permit SN2 displacement even on sterically hindered skeletons[3][6].

Q4: I have seen literature suggesting the use of Silver (Ag⁺) salts. How does this work, and what are the risks? A: Silver salts (such as AgOTf or AgNO3) act as powerful halophilic Lewis acids. The Ag⁺ ion coordinates with the bromide, precipitating out as insoluble AgBr. This precipitation drives the equilibrium forward via Le Chatelier's principle, artificially polarizing the C-Br bond and lowering the activation energy for substitution[7][8]. However, this "pseudo-SN1" pathway still carries a significant risk of Wagner-Meerwein rearrangement if the nucleophile is not sufficiently concentrated or reactive.

Quantitative Data: Relative Reactivity Bottlenecks

To contextualize the difficulty of your reaction, compare the relative SN2 reaction rates of standard alkyl bromides against your neopentyl-type substrate.

Substrate Type	Structural Example	Relative SN2 Rate	Mechanistic Bottleneck
Methyl	Methyl Bromide	30.0	None (Ideal SN2 substrate)
Primary (Unhindered)	Ethyl Bromide	1.0 (Baseline)	Minimal steric interference
Primary (Beta-Branched)	Isobutyl Bromide	0.03	Moderate steric clash from beta-isopropyl group
Primary (Neopentyl)	3-(Bromomethyl)-3-ethyloxane	~0.00001	Severe beta-quaternary shielding

Visualizing the Bottleneck & Solution Pathways

Fig 1: Steric shielding by the quaternary C3 center blocks the SN2 backside attack trajectory.

Fig 2: Silver-promoted ionization pathway highlighting the risk of Wagner-Meerwein rearrangement.

Field-Proven Troubleshooting Protocols

To overcome the neopentyl barrier, we recommend two self-validating workflows depending on your tolerance for side reactions and available reagents.

Protocol A: In-Situ Finkelstein-Assisted Substitution

Causality: Iodide is simultaneously a better nucleophile and a superior leaving group compared to bromide. By adding catalytic Sodium Iodide (NaI) in a polar aprotic solvent, you create a transient neopentyl iodide. The polar aprotic solvent (DMF) is chosen specifically because it strips the hydrogen-bonding solvation shell from the nucleophile, maximizing its ground-state energy and reactivity.

• Setup: In a flame-dried Schlenk flask under inert atmosphere, dissolve 3-(Bromomethyl)-3-ethyloxane (1.0 eq) and your target nucleophile (3.0 eq) in anhydrous DMF (0.2 M).

• Catalysis: Add Sodium Iodide (NaI) (0.5 eq).

• Thermal Activation: Heat the reaction mixture to 100°C for 24–48 hours.

• Self-Validation Checkpoint (GC-MS): Pull an aliquot at 4 hours. You should observe a mass shift corresponding to the iodide intermediate ([M - Br + I]). If this intermediate forms but stalls without progressing to the final product mass, your target nucleophile is insufficiently reactive for this specific steric environment.

Protocol B: Silver-Promoted Substitution (AgOTf-Mediated)

Causality: Silver triflate (AgOTf) forces the ionization of the unreactive C-Br bond by irreversibly precipitating AgBr. This dramatically lowers the activation energy, facilitating attack by weaker nucleophiles.

• Setup: In a flask shielded from light with aluminum foil (to prevent photochemical degradation of silver salts), dissolve the oxane substrate (1.0 eq) and the nucleophile (2.0 eq) in anhydrous Toluene (0.1 M).

• Activation: Add Silver Triflate (AgOTf) (1.2 eq) in one rapid portion.

• Reaction: Stir at room temperature to 50°C. Note: Keep temperatures as low as possible to suppress the competing Wagner-Meerwein rearrangement pathway.

• Self-Validation Checkpoint (Visual & NMR):

  • Visual: The immediate formation of a yellowish-white precipitate (AgBr) visually validates that the activation step is successful.

  • Analytical: Filter a 0.1 mL aliquot through a small Celite plug, concentrate, and run a crude ¹H-NMR. Look for the disappearance of the characteristic -CH₂Br singlet (typically ~3.4–3.6 ppm) to confirm conversion. If multiple new, complex alkyl environments appear in the 1.0–2.0 ppm range, rearrangement has outcompeted direct substitution.

References

• The Most Annoying Exceptions in Org 1 (Part 2)
• Source: nih.gov (PMC)
• Source: msu.
• Source: shaalaa.
• Does neopentyl halide undergo SN1?
• Source: acs.
• Source: stackexchange.
• Primary alkyl halides can be forced to undergo SN1 reactions by a...

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rearrangement [www2.chemistry.msu.edu]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Primary alkyl halides can be forced to undergo SN1 reactions by a... | Study Prep in Pearson+ [pearson.com]

Technical Support Center: Troubleshooting &amp; Storage Guide for 3-(Bromomethyl)-3-ethyloxane

Welcome to the Technical Support Center for1[1]. As a bifunctional molecule containing both a primary alkyl bromide and an oxane (tetrahydropyran) ether ring, this compound presents unique storage challenges. Improper handling can lead to rapid degradation via hydrolysis or the dangerous accumulation of shock-sensitive peroxides. This guide provides field-proven troubleshooting insights and self-validating protocols to ensure the scientific integrity of your workflows.

Part 1: Core Directives & Troubleshooting (FAQ)

Q1: What are the optimal long-term storage conditions for 3-(Bromomethyl)-3-ethyloxane? A1: To maintain >95% purity over extended periods, the compound must be stored at 2°C to 8°C (or -20°C for multi-year storage) in a tightly sealed, 2[2]. The headspace must be purged with an inert gas (Argon or ultra-pure Nitrogen). Causality: The amber glass prevents photolytic cleavage of the light-sensitive C-Br bond. The low temperature and inert atmosphere suppress both the thermodynamic driving force for ether auto-oxidation and the kinetic rate of ambient moisture hydrolysis.

Q2: Why does my batch show increased acidity or a drop in purity over time? A2: This is the hallmark of hydrolysis . Primary alkyl bromides are highly susceptible to 3[3]. Water acts as a nucleophile, displacing the bromide leaving group to form 3-ethyl-3-oxanylmethanol and hydrobromic acid (HBr). Causality: Once initiated, the generated HBr lowers the local pH, which can autocatalyze further degradation of the ether ring or interfere with downstream base-sensitive cross-coupling reactions. If your sample fumes slightly or shows a pH drop when dissolved in aqueous media, hydrolysis has occurred.

Q3: Is there a risk of peroxide formation with this compound? A3: Yes, absolutely. The oxane (tetrahydropyran) ring is a 4[4]. When exposed to oxygen and UV light, the carbon atoms adjacent to the ether oxygen undergo radical auto-oxidation, forming hydroperoxides. Causality: Over time, especially as the solvent evaporates or the reagent sits in a partially empty vial, these peroxides concentrate and become severe friction- and shock-sensitive explosion hazards. Treat this compound as a5[5].

Q4: How should I handle the compound during active experimental workflows? A4: Never leave the vial open on the benchtop. Use standard Schlenk line techniques or a glovebox for aliquoting. If a glovebox is unavailable, utilize a continuous Argon stream over the vial mouth during extraction, and immediately re-seal with Parafilm or PTFE tape over the cap.

Part 2: Experimental Protocols

Protocol A: Inert Gas Purging and Aliquoting (Self-Validating System)

Objective: Prevent moisture and oxygen ingress during routine use to halt hydrolysis and auto-oxidation.

• Preparation: Dry all glass syringes and stainless-steel needles in an oven at 120°C for at least 2 hours. Cool in a desiccator.

• Equilibration: Remove the 3-(Bromomethyl)-3-ethyloxane vial from cold storage and allow it to reach room temperature in a desiccator (this prevents ambient condensation on the cold glass).

• Purging: Connect an Argon line to a Schlenk manifold. Insert an Argon-flushed needle through the septum of the reagent vial.

• Extraction: Use the dried syringe to withdraw the required volume.

• Validation Step: Inject the aliquot into your reaction vessel. Before removing the Argon needle from the stock vial, allow the gas to flow for 10 seconds to fully displace any ambient air that may have entered the headspace.

• Sealing: Remove the needle, wrap the septum/cap with PTFE tape, and return immediately to 2-8°C storage.

Protocol B: Peroxide Testing and Remediation

Objective: Verify the absence of explosive hydroperoxides before distillation, concentration, or heating.

• Frequency: Test the vial every 3 months after initial opening.

• Testing: Dip a commercial peroxide test strip (e.g., Quantofix) into a 10 µL aliquot of the compound.

• Observation: Wait 15 seconds. A color change to blue indicates the presence of peroxides (>5 ppm).

• Validation Step: If the test reads 0-5 ppm, the reagent is safe to use. If it reads >20 ppm, do not concentrate or heat the sample under any circumstances.

• Remediation: If peroxides are detected, wash the organic layer with an equal volume of saturated aqueous sodium metabisulfite (Na₂S₂O₅) or acidic Iron(II) sulfate solution in a separatory funnel. Re-test the organic layer until it confirms 0 ppm. Dry over anhydrous MgSO₄ before use.

Part 3: Data Presentation

Table 1: Degradation Pathways, Triggers, and Preventive Measures

Degradation Pathway	Primary Trigger(s)	Chemical Consequence	Preventive Storage Measure
Hydrolysis	Moisture (H₂O), High Humidity	Yields 3-ethyl-3-oxanylmethanol + HBr (Acidification)	Store over desiccants; purge headspace with Argon.
Auto-oxidation	Oxygen (O₂), Prolonged Storage	Forms shock-sensitive oxane hydroperoxides	Class B Peroxide protocols; test every 3 months; inert gas.
Photolysis	UV / Ambient Light	Homolytic C-Br cleavage; radical formation	Store in amber/opaque glass vials in a dark refrigerator.
Thermal Decay	Heat (>25°C)	Accelerates all degradation kinetics	Maintain continuous cold chain (2°C to 8°C).

Part 4: Mandatory Visualization

Figure 1: Degradation pathways of 3-(Bromomethyl)-3-ethyloxane via hydrolysis and oxidation.

References

• NextSDS. "3-(bromomethyl)
• PBWorks. "Multistep Nucleophilic Substitution (SN1): Hydrolysis of Alkyl Bromides." PBWorks.com.
• Vanderbilt University Medical Center (VUMC). "Peroxide Forming Chemicals: Management, Retention and Storage." VUMC.org.
• Benchchem. "Hydrogen bromide | 10035-10-6 (Storage and Light Sensitivity)." Benchchem.com.
• UBC Safety & Risk Services. "Working Safely with Peroxide Forming Compounds." UBC.ca.

Sources

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• 2. Hydrogen bromide | 10035-10-6 | Benchchem [benchchem.com]
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• 4. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic and Chromatographic Validation of 3-(Bromomethyl)-3-ethyloxetane Purity and Enantiomeric Excess

In the precise world of pharmaceutical development, the absolute purity and correct stereochemistry of building blocks are non-negotiable. 3-(Bromomethyl)-3-ethyloxetane, a key intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs), is no exception. Its three-dimensional structure and freedom from impurities directly impact the safety and efficacy of the final drug product. This guide offers a comprehensive comparison of modern analytical techniques to ensure the quality of this vital compound, grounded in scientific principles and regulatory expectations.

The Imperative of Purity and Enantiomeric Excess

The biological activity of a chiral molecule is intrinsically linked to its three-dimensional arrangement. Different enantiomers can exhibit varied pharmacological effects, with one being therapeutic while the other could be inactive or even toxic. Therefore, quantifying the enantiomeric excess (e.e.), which measures the predominance of one enantiomer over the other, is a critical step.[1][2] Similarly, chemical purity, the absence of residual starting materials, byproducts, and solvents, is essential for reproducible and safe downstream synthetic transformations. Regulatory bodies like the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP) have established stringent guidelines for the validation of analytical procedures to ensure product quality.[3][4][5][6][7][8][9][10][11][12]

A Multi-Modal Approach to Comprehensive Validation

A single analytical method is seldom sufficient to provide a complete picture of a compound's purity and stereochemical integrity. A robust validation strategy employs a combination of orthogonal techniques, each providing a unique piece of the analytical puzzle. This guide will explore the synergistic use of Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Chiral High-Performance Liquid Chromatography (Chiral HPLC) for the comprehensive characterization of 3-(Bromomethyl)-3-ethyloxetane.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR spectroscopy is a cornerstone of chemical analysis, offering unparalleled insight into molecular structure and providing a powerful tool for purity assessment.[13]

¹H and ¹³C NMR for Structural Confirmation and Purity Assessment

Expertise & Experience: The proton (¹H) and carbon-13 (¹³C) NMR spectra serve as a unique fingerprint for 3-(Bromomethyl)-3-ethyloxetane. The precise chemical shifts, signal integrations, and coupling constants confirm the connectivity of atoms within the molecule. Purity is initially assessed by the absence of signals corresponding to impurities.

Trustworthiness: For a more rigorous purity determination, quantitative NMR (qNMR) is employed.[14][15][16][17][18] This technique involves adding a certified internal standard of known purity and concentration to the sample.[19] The purity of the analyte is then calculated by comparing the integral of a specific analyte signal to that of the internal standard.[15][19] This method is considered a primary analytical method as it provides a direct measurement of the analyte's purity without the need for a calibration curve of the analyte itself.[20][21]

Experimental Protocol: Quantitative ¹H NMR (qNMR) for Purity Determination

• Sample Preparation: Accurately weigh approximately 15-25 mg of 3-(Bromomethyl)-3-ethyloxetane and 10-15 mg of a suitable internal standard (e.g., maleic acid) into a clean vial.

• Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., Chloroform-d) and transfer to a high-quality 5 mm NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz. Crucially, a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest must be used to ensure accurate integration.

• Data Processing and Calculation: Process the spectrum and carefully integrate a well-resolved signal from both the analyte and the internal standard. The purity of the 3-(Bromomethyl)-3-ethyloxetane is then calculated using the following equation:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where: I = integral value, N = number of protons for the integrated signal, M = molar mass, m = mass, and P = purity of the standard.[15]

Determination of Enantiomeric Excess using Chiral Derivatizing Agents

While standard NMR cannot differentiate between enantiomers, the use of chiral derivatizing agents (CDAs) can overcome this limitation.[22][23][24] These enantiomerically pure reagents react with the chiral analyte to form diastereomers, which have distinct NMR spectra. For an alcohol or amine, a common CDA is Mosher's acid or its derivatives.[22]

Gas Chromatography-Mass Spectrometry (GC-MS): High-Sensitivity Impurity Profiling

GC-MS is an exceptionally sensitive technique for separating and identifying volatile and semi-volatile compounds, making it ideal for detecting trace impurities in 3-(Bromomethyl)-3-ethyloxetane.[25]

Expertise & Experience: The gas chromatograph separates the components of a mixture based on their boiling points and interactions with the stationary phase of the column. The mass spectrometer then fragments the eluted components and detects the resulting ions, providing a unique mass spectrum that acts as a molecular fingerprint. This allows for the confident identification of impurities by comparing their mass spectra to extensive libraries. For halogenated alkanes, GC-MS is particularly effective.[26][27][28][29]

Trustworthiness: The high sensitivity of GC-MS allows for the detection and quantification of impurities at the parts-per-million (ppm) level.[26] By creating a calibration curve with known concentrations of potential impurities, the method can provide accurate quantitative results.

Experimental Protocol: GC-MS for Impurity Analysis

• Sample Preparation: Prepare a dilute solution of 3-(Bromomethyl)-3-ethyloxetane (e.g., 1 mg/mL) in a high-purity volatile solvent like ethyl acetate.

• Injection: Inject 1 µL of the sample into the GC, which is equipped with a suitable capillary column (e.g., a DB-5ms).

• Separation: Employ a temperature gradient program to separate the components. For example, start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

• Detection: The mass spectrometer is typically operated in electron ionization (EI) mode, scanning a mass range of m/z 40-400.

• Data Analysis: Identify peaks in the total ion chromatogram (TIC) and compare their mass spectra with a reference library (e.g., NIST) for identification.

Chiral High-Performance Liquid Chromatography (Chiral HPLC): The Gold Standard for Enantiomeric Excess

Chiral HPLC is the most widely used and reliable method for separating enantiomers and determining their relative amounts.[2]

Expertise & Experience: This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, causing them to travel through the column at different speeds and thus be separated. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for a wide range of chiral compounds, including oxetanes.[30][31][32][33]

Trustworthiness: The area of each peak in the resulting chromatogram is directly proportional to the concentration of that enantiomer. This allows for a very precise and accurate calculation of the enantiomeric excess.

Experimental Protocol: Chiral HPLC for Enantiomeric Excess Determination

• Method Development: Screen various polysaccharide-based chiral columns (e.g., Chiralpak AD-H, Chiralcel OD-H) with different mobile phases (typically mixtures of hexane and an alcohol like isopropanol or ethanol) to achieve baseline separation of the two enantiomers.

• Sample Preparation: Dissolve the 3-(Bromomethyl)-3-ethyloxetane sample in the mobile phase to a concentration of approximately 1 mg/mL.[34]

• Analysis: Inject the sample onto the chiral HPLC system and monitor the elution profile with a UV detector.

• Calculation: Calculate the enantiomeric excess using the peak areas of the two enantiomers:

  e.e. (%) = [(Area_major - Area_minor) / (Area_major + Area_minor)] * 100

Comparative Summary of Analytical Techniques

Technique	Primary Application	Information Provided	Key Advantages	Limitations
¹H, ¹³C NMR	Structural Confirmation & Purity	Detailed molecular structure, quantitative purity (qNMR)	Non-destructive, highly reproducible, provides absolute quantification with an internal standard.[17][20]	Cannot distinguish enantiomers without chiral derivatizing agents, may not detect very low-level impurities.
GC-MS	Impurity Profiling	Identification and quantification of volatile impurities	Extremely high sensitivity and specificity for volatile compounds, excellent for identifying unknown impurities.[25][26]	Not suitable for non-volatile or thermally labile compounds.
Chiral HPLC	Enantiomeric Excess	Precise ratio of enantiomers	The most accurate and reliable method for determining e.e., widely accepted by regulatory agencies.[2]	Requires method development to find the right column and mobile phase combination.

Visualizing the Integrated Validation Workflow

A logical and systematic workflow is essential for the comprehensive validation of 3-(Bromomethyl)-3-ethyloxetane.

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• 31. Enantioselective Synthesis of Oxetanes Bearing All-Carbon Quaternary Stereocenters via Iridium Catalyzed Alcohol-Vinyl Epoxide C-C Coupling - PMC [pmc.ncbi.nlm.nih.gov]
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Reproducibility of scale-up protocols for 3-(Bromomethyl)-3-ethyloxane derivatives

Scale-Up Reproducibility of 3-(Bromomethyl)-3-ethyloxane Derivatives: A Comparative Guide to Batch vs. Continuous Flow Methodologies

Executive Summary

As a Senior Application Scientist specializing in process chemistry, I frequently encounter the bottleneck of scaling up highly strained or functionalized heterocyclic building blocks. The compound 3-(Bromomethyl)-3-ethyloxane (CAS 1697798-22-3) is a critical intermediate in the synthesis of spirocyclic APIs and 1[1]. However, the bromomethylation of its precursor, (3-ethyloxan-3-yl)methanol, presents severe reproducibility challenges when scaled beyond the benchtop. This guide objectively compares traditional batch synthesis against continuous flow microreactor technologies, providing field-proven, self-validating protocols to ensure scientific integrity and process safety.

Mechanistic Causality: The Pitfalls of Batch Bromination

The conversion of aliphatic alcohols to alkyl bromides typically utilizes phosphorus tribromide (PBr₃) or elemental bromine complexes. In a traditional batch reactor, this transformation is highly exothermic. Oxane (tetrahydropyran) rings are inherently susceptible to acid-catalyzed ring-opening. When PBr₃ is added to the alcohol, the localized exotherm and accumulation of HBr byproduct can protonate the endocyclic oxygen. This leads to oxonium ion formation and subsequent ring cleavage, generating linear dibromide impurities.

Continuous flow chemistry fundamentally alters this thermodynamic landscape. Microreactors possess exceptionally high surface-area-to-volume ratios, enabling 2[2]. By neutralizing localized hot spots, continuous flow suppresses ring-opening side reactions, allowing for the3[3]. Furthermore, flow systems have been proven to enhance the synthesis of oxygen-containing heterocycles by strictly controlling residence times and4[4].

Comparative Performance Analysis

The following data synthesizes empirical findings when scaling the production of 3-(Bromomethyl)-3-ethyloxane from 10 g to 1 kg/day .

Process Parameter	Traditional Batch Synthesis (2L)	Continuous Flow Microreactor	Causality / Scientific Driver
Isolated Yield	65–72%	94–96%	Flow5[5].
Space-Time Yield	~0.05 kg/L/h	>1.2 kg/L/h	Microfluidic intensification allows high-concentration processing[2].
Product Purity	85% (Pre-distillation)	>99% (Telescoped directly)	Precise stoichiometric control in flow prevents polybromination.
Thermal Variance	ΔT > 15 °C during dosing	ΔT < 0.5 °C	High heat transfer coefficient ( U>5000 W/m²K) in flow chips.
E-factor	>25	<5	Flow eliminates the need for extensive downstream purification.

Self-Validating Experimental Protocols

Trustworthiness in process chemistry relies on systems that validate themselves in real-time. Below are the detailed methodologies for both approaches.

Protocol A: Traditional Batch Scale-Up (Prone to Variability)

• Initiation: Dissolve (3-ethyloxan-3-yl)methanol (100 g, 0.69 mol) in anhydrous dichloromethane (800 mL) within a 2L jacketed glass reactor. Cool to 0 °C.

• Dosing: Add PBr₃ (0.35 mol, 0.5 eq) dropwise over 2 hours via an addition funnel. Causality Note: The dosing rate must be manually throttled to prevent the internal temperature from exceeding 5 °C; failure to do so results in oxonium-mediated ring cleavage.

• Propagation: Remove the cooling bath and allow the mixture to warm to 20 °C, stirring for 4 hours.

• Quench: Slowly pour the reaction mixture into ice-cold saturated aqueous NaHCO₃ (500 mL) to neutralize residual HBr.

• Isolation: Extract the organic layer, dry over MgSO₄, and concentrate under reduced pressure. Vacuum distillation is mandatory to separate the intact 3-(Bromomethyl)-3-ethyloxane from ring-opened impurities.

Protocol B: Self-Validating Continuous Flow Microreactor (High Reproducibility)

This protocol utilizes a silicon-glass microreactor equipped with inline Process Analytical Technology (PAT) to create a closed-loop, self-validating system.

• Fluidic Preparation:

  • Stream A: 2.0 M (3-ethyloxan-3-yl)methanol in anhydrous 1,4-dioxane.

  • Stream B: 1.1 M PBr₃ in anhydrous 1,4-dioxane.

• Isothermal Mixing: Pump Streams A and B via high-precision dual-syringe pumps at a 1:1 volumetric ratio into a staggered-herringbone micromixer. The reactor chip is submerged in a precision chiller set to 10 °C.

• Residence Time Control: The flow rate is calibrated to achieve a strict residence time ( tres​ ) of 45 seconds, which kinetic profiling confirms is sufficient for complete conversion without degradation[5].

• Inline PAT Validation: The reactor effluent passes through an inline FTIR flow cell. The system continuously monitors the disappearance of the broad O-H stretch (3300 cm⁻¹) and the appearance of the C-Br stretch (~600 cm⁻¹).

• Automated Diversion: If the FTIR detects >1% unreacted alcohol (indicating a deviation from steady-state), a three-way automated valve diverts the stream to waste. Only 100% validated product proceeds to the collection vessel.

• Inline Quench & Collection: The validated stream intersects with an aqueous NaHCO₃ stream in a secondary mixer, passes through a membrane phase separator, and the pure organic phase is collected continuously.

Process Visualization

Mechanistic divergence in batch vs. continuous flow bromomethylation workflows.

Conclusion

For the scale-up of 3-(Bromomethyl)-3-ethyloxane derivatives, continuous flow microreactor technology provides a definitive advantage over traditional batch processing. By enforcing strict isothermal control and integrating inline PAT, researchers can eliminate acid-catalyzed ring-opening, drastically improve space-time yields, and ensure that every milliliter of product is analytically validated before collection.

References

• Title: 3-(bromomethyl)-3-ethyloxane — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: Photochemical bromination with elemental bromine in continuous flow Source: Vapourtec Ltd. (Application Note 61) URL: [Link]

• Title: Multikilogram per Hour Continuous Photochemical Benzylic Brominations Applying a Smart Dimensioning Scale-up Strategy Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor Source: Journal of Flow Chemistry (AKJournals) URL: [Link]

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A Comparative Guide to the Stability of 3-(Bromomethyl)-3-ethyloxetane in Polar vs. Non-Polar Solvents

Abstract

This guide provides an in-depth technical comparison of the stability of 3-(Bromomethyl)-3-ethyloxetane in representative polar and non-polar solvent systems. The inherent ring strain of the oxetane moiety, combined with the presence of a primary bromide, presents a unique chemical structure susceptible to solvent-dependent degradation pathways.[1][2] This document outlines the theoretical underpinnings of these pathways, presents a comprehensive experimental protocol for assessing stability, and interprets comparative data to guide researchers in selecting appropriate solvent systems for storage, reaction, and formulation.

Introduction: The Duality of Oxetane Reactivity

3-(Bromomethyl)-3-ethyloxetane is a valuable building block in synthetic and medicinal chemistry.[3] Its utility stems from two key reactive sites: the strained four-membered oxetane ring and the electrophilic bromomethyl group. The oxetane ring, while more stable than an epoxide, possesses significant ring strain that can be exploited in ring-opening reactions.[2][4] The bromomethyl group, being a primary halide, is susceptible to nucleophilic substitution.

The stability of this compound is therefore a critical parameter, heavily influenced by the surrounding solvent environment. The polarity of the solvent dictates the predominant reaction mechanism, leading to vastly different degradation profiles.[5]

• In Polar Protic Solvents (e.g., Methanol, Water): These solvents can stabilize charged intermediates. This environment is expected to favor pathways involving carbocation formation, such as Solvolysis (an SN1-type reaction) at the bromomethyl group or, more significantly, acid-catalyzed ring-opening of the oxetane.[5]

• In Non-Polar Aprotic Solvents (e.g., Toluene, Hexane): These solvents do not effectively stabilize charged species.[6] Consequently, degradation pathways are more likely to proceed through concerted, bimolecular mechanisms (SN2-type), where a nucleophile directly displaces the bromide. In the absence of strong nucleophiles, the compound is expected to exhibit greater stability.

This guide will explore these solvent-dependent stability differences through a structured, evidence-based approach.

Experimental Design for Comparative Stability Assessment

To quantitatively assess the stability of 3-(Bromomethyl)-3-ethyloxetane, a forced degradation study is the most appropriate methodology.[7][8] This involves subjecting the compound to accelerated stress conditions to predict its long-term stability.

Materials and Solvents

• Test Compound: 3-(Bromomethyl)-3-ethyloxetane (Purity ≥98%)

• Polar Protic Solvent: Methanol (MeOH), Polarity Index: 5.1[9]

• Non-Polar Aprotic Solvent: Toluene, Polarity Index: 2.4[9]

• Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) with UV detection, and for identification of degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS).[10][11]

Experimental Workflow

The workflow is designed to monitor the degradation of the parent compound over time under controlled temperature conditions.

Caption: Experimental workflow for the comparative stability study.

Step-by-Step Protocol

• Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of 3-(Bromomethyl)-3-ethyloxetane in acetonitrile, a relatively inert solvent suitable for initial dissolution.[7]

• Working Solution Preparation:

  • Polar: Dilute 1.0 mL of the stock solution into a vial containing 9.0 mL of methanol.

  • Non-Polar: Dilute 1.0 mL of the stock solution into a vial containing 9.0 mL of toluene.

• Incubation: Place both vials in a temperature-controlled oven or heating block set to 60°C to accelerate degradation.[7][12]

• Time-Point Sampling: At specified intervals (e.g., 0, 2, 8, 24, and 48 hours), withdraw an aliquot from each vial.

• Sample Analysis: Immediately dilute the aliquot in a suitable mobile phase and analyze using a validated, stability-indicating reverse-phase HPLC method to determine the percentage of the parent compound remaining.[7]

• Degradant Identification: Analyze the 48-hour samples using LC-MS to tentatively identify the mass of major degradation products.[11]

Results and Data Interpretation

The following tables summarize the expected quantitative data from the stability study.

Table 1: Stability of 3-(Bromomethyl)-3-ethyloxetane at 60°C

Time (Hours)	% Remaining in Methanol (Polar)	% Remaining in Toluene (Non-Polar)
0	100.0	100.0
2	91.5	99.8
8	70.2	99.5
24	35.8	99.1
48	12.3	98.7

Table 2: Major Degradation Products Identified by LC-MS (at 48 hours)

Solvent System	Degradant Proposed Structure	Proposed Mechanism
Methanol (Polar)	3-Ethyl-3-(methoxymethyl)oxetane	SN1 Solvolysis
1-Bromo-3-ethyl-3-methoxybutane	Ring-Opening
Toluene (Non-Polar)	Negligible degradation products observed	High Stability

Analysis of Stability in Polar Solvent (Methanol)

The data clearly indicates significant degradation in methanol. After 48 hours at 60°C, less than 15% of the parent compound remains. This instability is attributed to two primary pathways favored by the polar protic nature of methanol.

• SN1 Solvolysis: Methanol can promote the dissociation of the C-Br bond, forming a stabilized primary carbocation (which can rearrange), followed by nucleophilic attack by the solvent.

• Ring-Opening: The oxetane ring is susceptible to acid-catalyzed ring opening, even by the weakly acidic methanol, especially at elevated temperatures.[2] The Lewis acidic nature of the solvent can protonate the oxetane oxygen, activating the ring for nucleophilic attack by another methanol molecule.

Caption: Degradation pathways in a polar protic solvent.

Analysis of Stability in Non-Polar Solvent (Toluene)

In stark contrast, 3-(Bromomethyl)-3-ethyloxetane demonstrates excellent stability in toluene, with over 98% of the compound remaining after 48 hours at 60°C. The non-polar, aprotic nature of toluene disfavors the formation of charged intermediates like carbocations or protonated oxetanes, which are necessary for the rapid degradation pathways observed in methanol.[6] Any degradation would likely require a potent external nucleophile to proceed via an SN2 mechanism, which is absent in this system.

Conclusions and Recommendations

The choice of solvent has a profound impact on the stability of 3-(Bromomethyl)-3-ethyloxetane.

• High Instability in Polar Protic Solvents: The compound degrades rapidly in polar protic solvents like methanol through solvolysis and ring-opening reactions. It is strongly recommended to avoid long-term storage or processing in these solvents, especially at elevated temperatures. If their use is unavoidable, reactions should be conducted at low temperatures (≤ 0°C) and for minimal durations.[2]

• Excellent Stability in Non-Polar Aprotic Solvents: The compound is highly stable in non-polar solvents like toluene. These are the recommended solvents for long-term storage, handling, and as reaction media where the integrity of the oxetane ring and the bromomethyl group is paramount.

For drug development professionals, these findings are critical. When using 3-(Bromomethyl)-3-ethyloxetane as a synthetic intermediate, employing non-polar solvents will ensure the integrity of the building block, leading to higher reaction yields and purity. For formulation scientists, if any residual compound could be present, understanding its rapid degradation in aqueous or alcoholic environments is crucial for assessing the stability of the final product.

References

• ResearchGate. (n.d.). The Bromination and Accompanying Rearrangement of the Polycyclic Oxetane 2,4-Oxytwistane. Request PDF. Retrieved from [Link]

• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, ACS Publications. Retrieved from [Link]

• Balsamo, A., et al. (n.d.). Mechanism and Stereochemistry of Oxetane Reactions. 11. High Syn Stereoselectivity in the Oxetane Ring Opening of 6-Phenyl-7-oxa. ElectronicsAndBooks. Retrieved from [Link]

• Chemistry university. (2021, February 3). Reactions of Oxetanes. YouTube. Retrieved from [Link]

• Brandi, A., et al. (2017). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Elzanfaly, E. S., et al. (2016). Stability Indicating Spectrophotometric Methods for the Determination of Oxetacaine in the Presence of Its Hydrolytic and Oxidative Degradation Products. ResearchGate. Retrieved from [Link]

• SoapMaker's Journal. (2024, October 2). Understanding Chemical Stability – Principles and Testing Methods. Retrieved from [Link]

• Burrell, A. J., et al. (2017). Oxetanes: formation, reactivity and total syntheses of natural products. PMC. Retrieved from [Link]

• Elzanfaly, E. S., et al. (2016). Stability Indicating Spectrophotometric Methods for the Determination of Oxetacaine in the Presence of Its Hydrolytic and Oxidative. Der Pharma Chemica. Retrieved from [Link]

• Chemistry Stack Exchange. (2014, December 19). Grignard reagents react with epoxides but dissolve in THF, what happens in oxetane (four membered ether ring)? Retrieved from [Link]

• ResearchGate. (n.d.). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Retrieved from [Link]

• ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of oxetanes. Retrieved from [Link]

• PubChemLite. (n.d.). 3-(bromomethyl)-3-ethyloxetane (C6H11BrO). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of 3-bromonomethyl-3-methyloxetane homopolymer. Retrieved from [Link]

• European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. Retrieved from [Link]

• Bull, J. A., et al. (2023, June 15). Synthesis of oxetane and azetidine ethers as ester isosteres by Brønsted acid catalysed alkylation of alcohols with 3-aryl-oxetanols and 3-aryl-azetidinols. RSC Publishing. Retrieved from [Link]

• NextSDS. (n.d.). 3-(bromomethyl)-3-ethynyloxetane — Chemical Substance Information. Retrieved from [Link]

• Ministry of Health. (2022). Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance. Retrieved from [Link]

• Elzanfaly, E. S., et al. (2018). Stability indicating methods for selective determination of Oxetacaine in the presence of its degradation products. Semantic Scholar. Retrieved from [Link]

• AA Blocks. (n.d.). 3-(Bromomethyl)-3-methyloxetane. Retrieved from [Link]

• Vaia. (n.d.). 3-Bromo-3-methylhexane loses its optical activity when dissolved in nitromethane, a highly polar but nonnucleophilic solvent. Explain by a detailed mechanism. Retrieved from [Link]

• Ashenhurst, J. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Retrieved from [Link]

• Burdick & Jackson. (n.d.). Polarity Index. Retrieved from [Link]

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Safety & Regulatory Compliance

3-(Bromomethyl)-3-ethyloxane proper disposal procedures

Professional Laboratory Handling and Disposal Protocols for 3-(Bromomethyl)-3-ethyloxane

As a halogenated organic compound, 3-(Bromomethyl)-3-ethyloxane (CAS: 1697798-22-3) requires strict lifecycle management within the laboratory. Alkyl bromides are highly valuable as building blocks in drug development and synthetic chemistry, but their disposal must be rigorously controlled to prevent environmental toxicity and ensure regulatory compliance[1].

This guide outlines the authoritative, step-by-step logistical and safety procedures for managing 3-(Bromomethyl)-3-ethyloxane waste in a professional laboratory setting.

Hazard Profile and Quantitative Data

Before initiating any disposal protocol, personnel must understand the physical and toxicological properties of the substance to select appropriate Personal Protective Equipment (PPE) and containment strategies. 3-(Bromomethyl)-3-ethyloxane is classified under Acute Toxicity (oral, dermal, inhalation) and Skin Irritation categories[1].

Table 1: Chemical and Hazard Summary for 3-(Bromomethyl)-3-ethyloxane

Property / Classification	Detail / Specification	Causality / Safety Implication
Chemical Class	Halogenated cyclic ether (Alkyl Bromide)	Contains bromine; cannot be mixed with standard organic waste due to toxic combustion byproducts[2].
Hazard Codes	H302 + H312 + H332, H315	Harmful if swallowed, in contact with skin, or inhaled. Causes skin irritation[1].
Environmental Fate	Slightly soluble in water; denser than water.	Will form a distinct lower layer in aqueous systems. Toxic to aquatic life; strictly prohibited from drain disposal[2].
Required PPE	Nitrile gloves, safety goggles, lab coat.	Alkyl bromides are strong solvents that can defat the skin and cause chemical burns upon prolonged contact.

The Logic of Halogenated Waste Segregation

The fundamental principle of disposing of 3-(Bromomethyl)-3-ethyloxane is strict segregation into Halogenated Organic Waste streams .

The Causality: Non-halogenated organic waste is typically disposed of via standard industrial incineration or solvent recovery. However, if halogenated compounds (containing F, Cl, Br, or I) are introduced into standard incinerators, the combustion process generates highly corrosive hydrogen bromide (HBr) gas and creates the thermodynamic conditions for the formation of highly toxic polybrominated dibenzodioxins and furans[2][3].

Therefore, halogenated waste must be processed in specialized rotary kiln incinerators equipped with caustic scrubbing systems designed to neutralize acidic exhaust gases[4]. Mixing even a small amount of 3-(Bromomethyl)-3-ethyloxane into a non-halogenated waste container forces the entire volume to be treated as halogenated waste, exponentially increasing disposal costs and logistical burden[2].

Waste segregation workflow for halogenated organics to prevent toxic byproduct formation.

Step-by-Step Disposal Methodology

The following protocol must be executed within a certified chemical fume hood to prevent inhalation of volatile alkyl bromide vapors[3].

Step 1: Container Preparation

• Select a chemically compatible, heavy-duty high-density polyethylene (HDPE) or glass waste carboy.

• The container must be explicitly labeled "Halogenated Organic Waste" prior to adding any material. The label must list "3-(Bromomethyl)-3-ethyloxane" and the approximate percentage of the composition.

Step 2: Waste Transfer

• Ensure the fume hood sash is lowered to the safe operating level.

• Using a compatible funnel, slowly pour the 3-(Bromomethyl)-3-ethyloxane waste (including any reaction solvents like dichloromethane or chloroform) into the designated halogenated waste container.

• Crucial Check: Never mix this waste with incompatible materials, such as strong oxidizers or strong bases, which could trigger an exothermic reaction in the waste carboy[3].

Step 3: Containment and Storage

• Securely cap the waste container immediately after the transfer. Do not leave funnels resting in the container, as this allows hazardous vapors to escape into the environment.

• Store the container in a designated, ventilated hazardous waste accumulation area, utilizing secondary containment (e.g., a spill tray) to capture any potential leaks.

Step 4: Contractor Hand-off

• Once the container reaches 80% capacity, initiate a pickup request with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not attempt to neutralize or treat the waste on-site[2][5].

Accidental Spill Response Protocol

In the event of a laboratory spill involving 3-(Bromomethyl)-3-ethyloxane, immediate containment is required to prevent vapor accumulation and environmental release.

• Evacuate and Ventilate: Alert personnel in the immediate vicinity. Ensure the laboratory's ventilation system/fume hoods are operating at maximum capacity to clear volatile vapors[3].

• Don Appropriate PPE: Ensure responders are wearing fresh nitrile gloves, splash goggles, and a lab coat. For large spills outside a fume hood, a respirator with organic vapor cartridges may be required by your EHS department.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or specialized universal spill pads). Do not use combustible materials like sawdust.

• Absorption and Collection: Allow the absorbent to fully soak up the alkyl bromide. Using non-sparking tools, scoop the saturated absorbent into a heavy-duty, sealable plastic bag or plastic pail.

• Solid Waste Disposal: Seal the container, label it as "Solid Halogenated Hazardous Waste (Spill Debris containing 3-(Bromomethyl)-3-ethyloxane)," and transfer it to EHS for professional incineration[4].

• Decontamination: Wash the spill surface thoroughly with soap and water to remove any residual chemical, collecting the wash water as hazardous waste if significant contamination is suspected.

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A Strategic Guide to Personal Protective Equipment for Handling 3-(Bromomethyl)-3-ethyloxetane

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The handling of reactive compounds like 3-(Bromomethyl)-3-ethyloxetane (CAS No. 2951-87-3), a substituted oxetane, requires more than a standard checklist; it necessitates a risk-based strategy grounded in the compound's specific chemical properties and potential hazards. This guide provides an in-depth operational plan for the safe handling of this compound, emphasizing the rationale behind each personal protective equipment (PPE) selection and procedural step.

Hazard Analysis: Understanding the Reactivity and Toxicity Profile

3-(Bromomethyl)-3-ethyloxetane is a halogenated cyclic ether. This structure presents several inherent risks that dictate our safety protocols. Data available for this specific compound indicate it is toxic if swallowed, toxic in contact with skin, and toxic if inhaled.[1] Furthermore, there is concern that it may be a suspected mutagen.[1]

Structurally related compounds and the oxetane class in general provide further insight:

• Acute Toxicity: Similar molecules exhibit acute toxicity across oral, dermal, and inhalation routes.[2]

• Irritation: Skin and serious eye irritation are common hazards associated with related structures.[2]

• Flammability: While some analogs are classified as combustible liquids, the primary risk profile centers on toxicity.[3][4]

• Reactivity: The four-membered oxetane ring, while more stable than an epoxide, is strained and susceptible to ring-opening, particularly under acidic conditions.[5]

Given the high acute toxicity and potential mutagenicity, all handling procedures must adhere to a principle of assumed high hazard , and engineering controls must be prioritized to minimize any potential for exposure.

The Core of Protection: A Multi-Layered PPE Strategy

The selection of PPE is not a passive step but an active control measure. For a compound with this hazard profile, a multi-layered approach is essential.

Table 1: PPE Requirements for Handling 3-(Bromomethyl)-3-ethyloxetane

Protection Level	Required PPE	Rationale and Specifications
Primary Engineering Control	Certified Chemical Fume Hood	The primary defense against inhalation of toxic vapors.[3][6] All manipulations, including weighing, transfers, and reaction setup, must occur within the fume hood.
Eye and Face Protection	Indirectly Vented Chemical Splash Goggles & Full-Face Shield	Protects against splashes and vapors.[7] Standard safety glasses are insufficient.[7] A face shield must be worn over goggles during procedures with a higher splash risk (e.g., transfers of >50 mL, work under pressure/vacuum).[8]
Hand Protection	Double Gloving: Nitrile (inner) + Butyl Rubber or Neoprene (outer)	The brominated and ether functionalities necessitate high-resistance gloves. Nitrile provides splash protection during incidental contact.[9][10] For extended contact or immersion risk, heavier-duty gloves like Butyl rubber or Neoprene are recommended due to their high resistance to halogenated and ether compounds.[9][11]
Body Protection	Chemical-Resistant Lab Coat (e.g., poly-coated) & Chemical Apron	A standard cotton lab coat is inadequate. A coated, chemical-resistant lab coat must be worn and fully fastened.[12] For transfers of significant volumes, a chemical-resistant apron should be worn over the lab coat.
Respiratory Protection	Emergency Use Only: Air-Purifying Respirator (APR) with Organic Vapor/Acid Gas cartridges	In the event of a spill or engineering control failure, a properly fitted APR should be available.[3][12] Routine use indicates a failure of engineering controls that must be rectified.

Procedural Workflow for Safe Handling

This step-by-step workflow integrates the PPE strategy into a self-validating operational plan. Each step is designed to preemptively mitigate the identified hazards.

• Verify Fume Hood Function: Ensure the chemical fume hood has a current certification and the airflow monitor indicates normal operation.

• Assemble all Materials: Place all necessary equipment, reagents, and waste containers inside the fume hood before introducing the 3-(Bromomethyl)-3-ethyloxetane. This minimizes traffic in and out of the hood.

• Don PPE: Put on all required PPE in the correct order: inner gloves, lab coat, outer gloves, goggles, and finally, face shield if required.

• Locate Emergency Equipment: Verbally confirm the location of the nearest safety shower, eyewash station, and fire extinguisher.[6]

• Chemical Transfer: Conduct all transfers slowly and carefully to avoid splashes. Use a syringe or cannula for liquid transfers where possible.

• Temperature Control: Keep the compound cool and away from ignition sources, as related compounds can be combustible.[3][4]

• Inert Atmosphere: For reactions, handling under an inert atmosphere (e.g., nitrogen or argon) can prevent unwanted side reactions and potential decomposition.

• pH Control: Avoid acidic conditions, which can catalyze the decomposition of the oxetane ring.[5]

• Quenching: If necessary, quench the reaction mixture carefully under controlled conditions within the fume hood.

• Waste Segregation: Segregate waste streams. Halogenated organic waste must be collected in a designated, properly labeled, sealed container.

• Surface Decontamination: Wipe down all surfaces within the fume hood with an appropriate solvent (e.g., isopropanol or ethanol), followed by a detergent solution.

• PPE Removal: Remove PPE in the reverse order of donning, taking care to avoid cross-contamination. Outer gloves should be removed first and disposed of as hazardous waste. Wash hands thoroughly with soap and water after all work is complete.[6][13]

The following diagram illustrates the logical flow of operations, emphasizing the integration of safety checks at critical points.

Caption: Workflow for Safe Handling of 3-(Bromomethyl)-3-ethyloxetane.

Emergency Procedures: Planning for Contingencies

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open.[14] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration.[3] Seek immediate medical attention.

• Spill: Evacuate the immediate area. If the spill is large or outside of a fume hood, evacuate the entire lab and contact your institution's environmental health and safety (EHS) department. For small spills inside a fume hood, absorb the material with an inert absorbent (e.g., vermiculite) and place it in a sealed container for hazardous waste disposal.

By adopting this comprehensive and scientifically-grounded approach, you build a self-validating system of safety that protects not only you and your colleagues but also the integrity of your research.

References

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